Cas no 2149589-78-4 (4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid)

• Product Name: 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid
• CAS No: 2149589-78-4
• MF: C₉H₇Cl₂FO₃
• MW: 253.054484605789
• CID: 5729467
• PubChem ID: 137958544
• Update Time: 2025-05-27

4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid
• starbld0026407
• DTXSID001221031
• Benzeneacetic acid, 4,6-dichloro-2-fluoro-3-methoxy-
• 2-(4,6-Dichloro-2-fluoro-3-methoxyphenyl)acetic acid
• 2149589-78-4

• Inchi： 1S/C9H7Cl2FO3/c1-15-9-6(11)3-5(10)4(8(9)12)2-7(13)14/h3H,2H2,1H3,(H,13,14)
• InChI Key： QDLDHZYFNDUDPR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1CC(=O)O)F)OC)Cl

Computed Properties

• Exact Mass: 251.9756276g/mol
• Monoisotopic Mass: 251.9756276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid

4,6-Dichloro-2-fluoro-3-methoxyphenylacetic Acid (CAS No. 2149589-78-4): An Overview of Its Properties and Applications

4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid (CAS No. 2149589-78-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include dichloro, fluoro, and methoxy functional groups attached to a phenylacetic acid backbone. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid is C₁₀H₇Cl₂FNO₃, and its molecular weight is approximately 275.01 g/mol. The compound's structure consists of a phenyl ring with two chlorine atoms at the 4 and 6 positions, a fluorine atom at the 2 position, and a methoxy group at the 3 position. The carboxylic acid group is attached to the phenyl ring via a methylene bridge, making it a phenylacetic acid derivative.

In recent years, 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of multiple functional groups allows for a wide range of chemical modifications, making it a valuable starting material for the development of new drugs with specific therapeutic properties.

Research has shown that 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid exhibits promising biological activities. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This property makes it a candidate for the development of drugs targeting metabolic disorders such as diabetes and obesity. Additionally, its ability to modulate specific protein interactions has been explored in the context of cancer research, where it may play a role in inhibiting tumor growth and metastasis.

The physical properties of 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various laboratory applications, including synthesis reactions and analytical techniques.

In terms of safety and handling, 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid should be managed with care to avoid exposure to skin and eyes. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The synthesis of 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid can be achieved through several routes. One common method involves the reaction of 4,6-dichloro-2-fluoroanisole with bromoacetic acid in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. Another approach involves the sequential introduction of functional groups onto a phenyl ring starting from simpler precursors.

The versatility of 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and environmental chemistry. For example, its unique electronic properties make it suitable for use in the development of advanced materials with specific optical or electronic characteristics. In environmental chemistry, it has been studied for its potential as a tracer molecule in environmental monitoring due to its stability and detectability.

In conclusion, 4,6-Dichloro-2-fluoro-3-methoxyphenylacetic acid (CAS No. 2149589-78-4) is a multifunctional compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development in drug discovery, materials science, and environmental monitoring. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.